Cas no 899397-15-0 (2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product name: 2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 899397-15-0
• MF: C₂₄H₁₆N₂O₃
• MW: 380.395445823669
• CID: 5439890

2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-3-phenylchromeno[2,3-d]pyrimidine-4,5-dione
• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4,5(3H)-dione, 2-(4-methylphenyl)-3-phenyl-
• 2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C24H16N2O3/c1-15-11-13-16(14-12-15)22-25-23-20(21(27)18-9-5-6-10-19(18)29-23)24(28)26(22)17-7-3-2-4-8-17/h2-14H,1H3
• InChI Key： KBWMWSFUNGFBAP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)N(C2=CC=CC=C2)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Additional information on 2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Introduction to 2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 899397-15-0)

2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione, identified by its CAS number 899397-15-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromeno[2,3-d]pyrimidine class, a scaffold that has been extensively studied for its potential biological activities. The presence of multiple aromatic rings and heterocyclic moieties in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione consists of a chromene core fused with a pyrimidine ring system. The 4-methylphenyl and 3-phenyl substituents contribute to the compound's lipophilicity and may play a crucial role in its interaction with biological targets. This architectural feature is reminiscent of many bioactive molecules that have demonstrated efficacy in modulating cellular pathways relevant to diseases such as cancer and inflammation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms of action that are distinct from conventional drugs. The chromeno[2,3-d]pyrimidine scaffold has emerged as a versatile platform due to its ability to engage multiple biological targets. For instance, studies have shown that derivatives of this class can inhibit kinases and other enzymes involved in signal transduction pathways. The compound CAS No. 899397-15-0 is no exception and has been explored for its potential in disrupting aberrant signaling networks associated with malignancies.

One of the most compelling aspects of 2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione is its structural similarity to known bioactive compounds. This similarity suggests that it may exhibit properties such as kinase inhibition or modulation of transcriptional factors. Preliminary computational studies have indicated that the compound can adopt multiple conformations in solution, which may enhance its binding affinity to protein targets. These insights are particularly valuable in the context of rational drug design, where understanding the three-dimensional structure of a molecule is critical for optimizing its pharmacological profile.

The synthesis of CAS No. 899397-15-0 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4-methylphenyl and 3-phenyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce sufficient quantities for preclinical testing. The development of efficient synthetic routes is essential for advancing any promising lead compound towards clinical development.

From a biological perspective, the chromeno[2,3-d]pyrimidine scaffold has been associated with various therapeutic effects. Notably, some derivatives have shown anti-inflammatory and anti-proliferative activities in vitro. The compound CAS No. 899397-15-0, with its unique substitution pattern, may exhibit similar or even enhanced biological properties due to the synergistic effects of its structural components. Investigating its interaction with cellular models has revealed intriguing insights into its mechanism of action.

Recent experimental data suggests that 2-(4-methylphenyl)-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione can modulate the activity of specific kinases involved in cancer progression. By inhibiting these kinases, the compound may disrupt downstream signaling cascades that promote cell survival and proliferation. This mode of action aligns with current trends in oncology research, where targeting aberrant kinase activity is a key strategy for developing effective anti-cancer therapies. Further preclinical studies are warranted to validate these findings and explore potential therapeutic applications.

The pharmacokinetic properties of CAS No. 899397-15-0 are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical feasibility. Preliminary pharmacokinetic studies have indicated that the compound exhibits reasonable bioavailability and moderate metabolic stability. These characteristics are favorable for drug development but would need to be refined through additional testing to ensure optimal therapeutic efficacy.

In conclusion,CAS No 899397 - 15 - 0, representing 2-(4-methylphenyl)-3 phenyl - 3 H , 4 H , 5 H - chromeno [ 2 , 3 - d ] pyrimidine - 4 , 5 - dione, represents a structurally intriguing molecule with potential therapeutic applications particularly in oncology . Its unique scaffold combined with favorable pharmacological properties positions it as an attractive candidate for further exploration . Continued research into this compound will not only enhance our understanding of chromeno [ 2 , 3 - d ] pyrimidines but also contribute valuable insights into developing novel treatments for human diseases . p >